Phenyl 4-amino-2-azaspiro[4.4]nonane-2-carboxylate

• CAS No.: 885272-26-4
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol
• IUPAC Name: phenyl 4-amino-2-azaspiro[4.4]nonane-2-carboxylate
• InChI: InChI=1S/C15H20N2O2/c16-13-10-17(11-15(13)8-4-5-9-15)14(18)19-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11,16H2
• InChI Key: OKDAPKXLHRKQEX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CN(CC2N)C(=O)OC3=CC=CC=C3

Description

Phenyl 4-amino-2-azaspiro[4.4]nonane-2-carboxylate is a heterocyclic organic compound with the molecular formula C15H20N2O2 and a molecular weight of 260.33 g/mol . This compound is characterized by its unique spirocyclic structure, which includes a phenyl group, an amino group, and a carboxylate ester.

Preparation Methods

The synthesis of Phenyl 4-amino-2-azaspiro[4.4]nonane-2-carboxylate typically involves the reaction of 2-azaspiro[4.4]nonane-2-carboxylic acid with phenyl chloroformate in the presence of a base such as triethylamine . The reaction is carried out under anhydrous conditions and at a controlled temperature to ensure the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimization for yield and purity .

Chemical Reactions Analysis

Phenyl 4-amino-2-azaspiro[4.4]nonane-2-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the amino group, where reagents such as alkyl halides or acyl chlorides can be used to introduce different substituents.

Scientific Research Applications

Phenyl 4-amino-2-azaspiro[4.4]nonane-2-carboxylate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of Phenyl 4-amino-2-azaspiro[4.4]nonane-2-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors, leading to the modulation of biological pathways . The exact molecular targets and pathways depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Phenyl 4-amino-2-azaspiro[4.4]nonane-2-carboxylate can be compared with other spirocyclic compounds, such as:

2-Azaspiro[4.4]nonane-2-carboxylic acid: This compound lacks the phenyl ester group and has different chemical properties and reactivity.

Phenyl 4-amino-2-azaspiro[4.4]nonane: This compound lacks the carboxylate ester group and exhibits different biological activities.

The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties .